Cas no 107886-17-9 (Dipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one,octahydro-)

• Product Name: Dipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one,octahydro-
• CAS No: 107886-17-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 127732
• PubChem ID: 45099790
• Update Time: 2025-04-18

Dipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one,octahydro- Chemical and Physical Properties

Names and Identifiers

• Dipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one,octahydro-
• 2,3,6,8,9,10,10a,10b-octahydro-1H-dipyrrolo[1,2-d:1',2'-f]pyrazin-5-one
• Dipyrrolo[1,2-a:2,1-c]pyrazin-5(6H)-one, octahydro- (9CI)
• ACMC-20mb88
• AG-D-23935
• CTK4A5753
• OCTAHYDRODIPYRROLO[1,2-A:2A'A inverted exclamation markA'A A'A inverted exclamation markA'A ,1A'A inverted exclamation markA'A A'A inverted exclamation markA'A -C]PYRAZIN-5(6H)-ONE
• OCTAHYDRODIPYRROLO[1,2-A:2'',1''-C]PYRAZIN-5(6H)-ONE
• DTXSID60668125
• 107886-17-9
• Octahydrodipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one

• Inchi： 1S/C10H16N2O/c13-10-7-11-5-1-3-8(11)9-4-2-6-12(9)10/h8-9H,1-7H2
• InChI Key： ZHVMIZGVIFKUSV-UHFFFAOYSA-N
• SMILES： O=C1CN2CCCC2C2CCCN21

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 23.6A^2

Experimental Properties

• PSA: 23.55